Cas no 478529-54-3 (D-Glyceraldehyde-1,2,3-13C3 (Aqueous Solution))
478529-54-3 structure
Product Name:D-Glyceraldehyde-1,2,3-13C3 (Aqueous Solution)
CAS No:478529-54-3
MF:C3H6O3
MW:93.0559058189392
CID:931511
PubChem ID:118855906
Update Time:2025-04-19
D-Glyceraldehyde-1,2,3-13C3 (Aqueous Solution) Chemical and Physical Properties
Names and Identifiers
-
- d-[1,2,3-13c3]glyceraldehyde
- D-Glyceraldehyde-1,2,3-13C3 (Aqueous Solution)
- D-Glyceraldehyde-1,2,3-13C3
- 478529-54-3
- (2S)-2,3-dihydroxy(1,2,3-13C3)propanal
-
- Inchi: 1S/C3H6O3/c4-1-3(6)2-5/h1,3,5-6H,2H2/t3-/m1/s1/i1+1,2+1,3+1
- InChI Key: MNQZXJOMYWMBOU-NOJZMAGESA-N
- SMILES: O[13C@H]([13CH]=O)[13CH2]O
Computed Properties
- Exact Mass: 93.042
- Monoisotopic Mass: 93.042
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 2
- Complexity: 43.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5A^2
- XLogP3: -1.6
Experimental Properties
- PSA: 57.53000
- LogP: -1.46150
D-Glyceraldehyde-1,2,3-13C3 (Aqueous Solution) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G598203-2.5mg |
D-Glyceraldehyde-1,2,3-13C3 (Aqueous Solution) |
478529-54-3 | 2.5mg |
$ 138.00 | 2023-09-07 | ||
| TRC | G598203-25mg |
D-Glyceraldehyde-1,2,3-13C3 (Aqueous Solution) |
478529-54-3 | 25mg |
$ 1068.00 | 2023-09-07 | ||
| Omicron Biochemicals | GLE-006-1g |
D-[1,2,3-13C3]glyceraldehyde |
478529-54-3 | 1g |
$1825 | 2023-09-21 | ||
| Omicron Biochemicals | GLE-006-0.10g |
D-[1,2,3-13C3]glyceraldehyde |
478529-54-3 | 0.10g |
$430 | 2025-08-06 | ||
| Omicron Biochemicals | GLE-006-0.25g |
D-[1,2,3-13C3]glyceraldehyde |
478529-54-3 | 0.25g |
$825 | 2025-08-06 | ||
| Omicron Biochemicals | GLE-006-0.50g |
D-[1,2,3-13C3]glyceraldehyde |
478529-54-3 | 0.50g |
$1335 | 2025-08-06 | ||
| Omicron Biochemicals | GLE-006-1.0g |
D-[1,2,3-13C3]glyceraldehyde |
478529-54-3 | 1.0g |
$2225 | 2025-08-06 | ||
| A2B Chem LLC | AG26213-100mg |
D-[1,2,3-13C3]GLYCERALDEHYDE |
478529-54-3 | 100mg |
$508.00 | 2024-04-19 | ||
| A2B Chem LLC | AG26213-250mg |
D-[1,2,3-13C3]GLYCERALDEHYDE |
478529-54-3 | 250mg |
$932.00 | 2024-04-19 | ||
| A2B Chem LLC | AG26213-500mg |
D-[1,2,3-13C3]GLYCERALDEHYDE |
478529-54-3 | 500mg |
$1473.00 | 2024-04-19 |
D-Glyceraldehyde-1,2,3-13C3 (Aqueous Solution) Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
478529-54-3 (D-Glyceraldehyde-1,2,3-13C3 (Aqueous Solution)) Related Products
- 453-17-8(D-Glyceraldehyde)
- 478529-53-2(DL-[1,3-13C2]Glyceraldehyde)
- 26793-98-6(DL-GLYCERALDEHYDE DIMER)
- 56-82-6(DL-Glyceraldehyde)
- 70849-18-2(DL-Glyceraldehyde-1-13C)
- 478529-64-5(Propanal-2-d,2,3-dihydroxy-, (2R)- (9CI))
- 478529-51-0(DL-Glyceraldehyde-1,2-13C2)
- 497-09-6((S)-2,3-Dihydroxypropanal (90% in H2O))
- 478529-50-9(D-Glyceraldehyde-3-13C)
- 71122-43-5(DL-Glyceraldehyde-2-13C)
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